Cas no 910411-78-8 (2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine)

• Product Name: 2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine
• CAS No: 910411-78-8
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• MDL: MFCD08449703
• CID: 4719473
• PubChem ID: 55254544
• Update Time: 2025-06-14

2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-(pyrrolidin-1-yl)pyridin-3-yl)ethanamine
• 2-[6-(pyrrolidin-1-yl)pyridin-3-yl]ethan-1-amine
• 2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine

• MDL： MFCD08449703
• Inchi： 1S/C11H17N3/c12-6-5-10-3-4-11(13-9-10)14-7-1-2-8-14/h3-4,9H,1-2,5-8,12H2
• InChI Key： NAGOVOOPNKWHJM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CN=2)CCN)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine

Recent Advances in the Study of 2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine (CAS: 910411-78-8): A Comprehensive Research Brief

The compound 2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine (CAS: 910411-78-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-pyridine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine may interact with specific receptors in the central nervous system, suggesting potential applications in neurological and psychiatric disorders. For instance, its affinity for dopamine and serotonin receptors has been explored in the context of mood regulation and cognitive enhancement.

In addition to its neurological applications, recent studies have investigated the compound's potential in oncology. The pyrrolidine-pyridine moiety has been linked to inhibitory effects on certain kinase enzymes, which are often overactive in cancer cells. This has led to exploratory research into its use as a targeted therapy for specific types of tumors, with promising in vitro results.

The synthesis of 2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, which is critical for further preclinical and clinical studies. Researchers have optimized reaction conditions to improve yield and purity, addressing previous challenges in its preparation.

Pharmacokinetic studies have provided valuable insights into the compound's bioavailability and metabolic stability. Early findings suggest that 2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine exhibits favorable absorption and distribution profiles, although further optimization may be required to enhance its half-life and reduce potential off-target effects.

Despite these advancements, challenges remain in the development of 2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine as a therapeutic agent. Issues such as selectivity, toxicity, and long-term safety need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate research findings into clinical applications.

In conclusion, 2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine (CAS: 910411-78-8) represents a promising candidate for further investigation in multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies.